



Application Notes and Protocols for BMS-6905735

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	BMS 695735	
Cat. No.:	B606243	Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-6905735 is a potent and selective dual inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) kinases. These receptors are key components of signaling pathways that regulate cell proliferation, survival, and differentiation. Dysregulation of the EGFR/HER2 signaling cascade is a hallmark of various human cancers, making it a critical target for therapeutic intervention. Understanding the precise methodology for preparing stock solutions of BMS-6905735 is fundamental for accurate and reproducible in vitro and in vivo studies.

Quantitative Data Summary


For ease of reference, the following table summarizes key quantitative information for BMS-6905735 and related compounds.



Parameter	Value	Compound	Notes
IC50 (HER1)	20 nM	BMS-599626	Potency against EGFR.[1]
IC50 (HER2)	30 nM	BMS-599626	Potency against HER2.[1]
Solubility	Soluble in DMSO	BMS-509744	A stock solution of 25 mg/mL in DMSO has been reported for a similar compound.[2]
In vivo Vehicle	10% DMSO, 40% PEG300, 5% Tween- 80, 45% Saline	BMS-509744	A suitable vehicle for in vivo administration of a similar compound.[2]

Signaling Pathway

BMS-6905735 targets the EGFR and HER2 receptor tyrosine kinases. Upon ligand binding (in the case of EGFR) or heterodimerization, these receptors undergo autophosphorylation, initiating a cascade of downstream signaling events. Major pathways activated include the RAS/MEK/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and invasion.[3][4] By inhibiting the kinase activity of EGFR and HER2, BMS-6905735 effectively blocks these downstream signals, leading to cell cycle arrest and apoptosis in cancer cells dependent on these pathways.





Click to download full resolution via product page

EGFR/HER2 signaling pathway and the inhibitory action of BMS-6905735.

Experimental Protocol: Preparation of BMS-6905735 Stock Solution

This protocol provides a general guideline for preparing a stock solution of BMS-6905735. The exact solubility should be confirmed with the specific batch of the compound from the supplier. Based on data from similar compounds, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[2][5][6]

Materials:

- BMS-6905735 powder
- Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
- Sterile microcentrifuge tubes or vials
- · Calibrated analytical balance
- Vortex mixer
- Pipettes and sterile filter tips

Procedure:

- Determine the Desired Stock Concentration: Based on experimental needs, determine the
 target concentration of the stock solution (e.g., 10 mM or 25 mg/mL). Note: It is crucial to first
 test the solubility of a small amount of the compound to ensure it dissolves completely at the
 desired concentration.
- Weigh the Compound: Accurately weigh the required amount of BMS-6905735 powder using a calibrated analytical balance in a sterile environment.
- Dissolution:



- Transfer the weighed powder to a sterile microcentrifuge tube or vial.
- Add the calculated volume of anhydrous DMSO to the tube.
- Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but care should be taken to avoid degradation of the compound.
- Aliquoting and Storage:
 - Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
 - Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, stock solutions in DMSO are typically stable for several months.


Example Calculation for a 10 mM Stock Solution:

- Molecular Weight of BMS-6905735: (Obtain from supplier's data sheet)
- To prepare 1 mL of a 10 mM stock solution:
 - Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * Molecular Weight (g/mol) * 1000 mg/g

Experimental Workflow

The following diagram illustrates a typical workflow for utilizing the BMS-6905735 stock solution in a cell-based assay.





Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Preclinical antitumor activity of BMS-599626, a pan-HER kinase inhibitor that inhibits HER1/HER2 homodimer and heterodimer signaling PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]



- 3. researchgate.net [researchgate.net]
- 4. Targeting the EGFR signaling pathway in cancer therapy PMC [pmc.ncbi.nlm.nih.gov]
- 5. ptacts.uspto.gov [ptacts.uspto.gov]
- 6. gchemglobal.com [gchemglobal.com]
- To cite this document: BenchChem. [Application Notes and Protocols for BMS-6905735]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b606243#how-to-prepare-bms-695735-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com